2,6-Dibromo-3,5-dimethylbenzenesulfonyl chloride
Overview
Description
2,6-Dibromo-3,5-dimethylbenzenesulfonyl chloride is a chemical compound with the CAS Number: 2375269-29-5 . It has a molecular weight of 362.47 .
Molecular Structure Analysis
The InChI code for 2,6-Dibromo-3,5-dimethylbenzenesulfonyl chloride is 1S/C8H7Br2ClO2S/c1-4-3-5(2)7(10)8(6(4)9)14(11,12)13/h3H,1-2H3 . This code provides a specific representation of the molecule’s structure.Scientific Research Applications
Conversion of Sterically Hindered Phenols
2,6-Dibromo-3,5-dimethylbenzenesulfonyl chloride serves as a precursor in the synthesis of sterically hindered phenols into corresponding sulfonamides via the Newman-Kwart rearrangement. This process is essential for obtaining high yields of sulfonyl chlorides, which are further transformed into dimethylbenzenesulfonamides, highlighting its utility in creating complex organic molecules with potential applications in pharmaceuticals and materials science (Wagenaar & Engberts, 2010).
Synthesis and Crystal Structure Analysis
The compound has been used in the synthesis and kinetic investigation of sterically hindered isomeric forms of dimethylbenzenesulfonyl chloride, demonstrating its role in understanding molecular-electronic structures and reaction mechanisms. This research contributes to the fields of crystallography and molecular electronics, providing insights into the structural characteristics and reactivity of such compounds (Rublova et al., 2017).
Electrocatalytic CO2 Reduction
It is also involved in the synthesis and study of complexes for electrocatalytic CO2 reduction to formate, showcasing its utility in environmental chemistry for the development of sustainable technologies aimed at carbon dioxide capture and conversion (Nichols et al., 2018).
Polymerization Catalyst Development
Another significant application is in the development of new olefin polymerization catalysts. The structural versatility provided by derivatives of 2,6-dibromo-3,5-dimethylbenzenesulfonyl chloride facilitates the synthesis of catalysts with improved activity and selectivity, contributing to advancements in polymer science (Schmid et al., 2001).
Safety and Hazards
properties
IUPAC Name |
2,6-dibromo-3,5-dimethylbenzenesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Br2ClO2S/c1-4-3-5(2)7(10)8(6(4)9)14(11,12)13/h3H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMBCMPMLRFKYET-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1Br)S(=O)(=O)Cl)Br)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Br2ClO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.47 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tert-butyl 4-[2-(1-cyanobutylamino)-1-hydroxy-2-oxoethyl]piperidine-1-carboxylate](/img/structure/B2808267.png)
![methyl 3-((3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)sulfonyl)thiophene-2-carboxylate](/img/structure/B2808268.png)
![3-(3-chlorobenzyl)-1-methyl-7-phenyloxazolo[2,3-f]purine-2,4(1H,3H)-dione](/img/structure/B2808274.png)
![4-[[2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methylamino]quinoline-3-carboxylic acid](/img/structure/B2808280.png)
![N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)-2-(trifluoromethyl)benzamide](/img/structure/B2808283.png)
![4-[cyclohexyl(methyl)sulfamoyl]-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide](/img/structure/B2808285.png)
![3-(3,5-dimethylphenyl)-2-((2-fluorobenzyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one](/img/structure/B2808287.png)
